Cas no 6975-44-6 (ethyl 4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: ethyl 4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 6975-44-6
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD00834976
• CID: 519292
• PubChem ID: 354333782
• Update Time: 2025-04-19

ethyl 4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-dihydroxynicotinate
• 4, 6-Dihydroxynicotinic Acid Ethyl Ester
• 3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-6-oxo-, ethyl ester
• 4,6-DIHYDROXYPYRIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 4,​6-​Dihydroxynicotinate
• ethyl 4-hydroxy-6-oxo-1H-pyridine-3-carboxylate
• Ethyl 4,6-dihydroxynicotinate
• Ethyl 4,6-Dihydroxypyridine-3-carboxylate
• NSC 22486
• 4,6-Dihydroxynicotinic Acid Ethyl Ester
• ethyl 4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate
• 3-PYRIDINECARBOXYLIC ACID, 4,6-DIHYDROXY-, ETHYL ESTER
• ethyl 6-hydroxy-4-oxo-1H-pyridine-3-carboxylate
• NSC22486
• 4,6-Dihydroxy-nicotinic acid ethyl ester
• Maybridge3_007431
• Ethyl4,6-dihydroxynicotinate
• 6975-44-6
• MFCD00834976
• NSC-22486
• AB-0719
• AM10168
• IDI1_018818
• AKOS013153143
• E1110
• CS-W002704
• DTXSID60715628
• 3-Pyridinecarboxylicacid, 1,6-dihydro-4-hydroxy-6-oxo-, ethyl ester
• FT-0607001
• QDHHLXABEXNRJX-UHFFFAOYSA-N
• HMS1452C08
• A848646
• AKOS005071532
• AC-23176
• Z1270640440
• SCHEMBL502007
• Ethyl 4,?6-?Dihydroxynicotinate
• F2167-4188
• AKOS015950846
• EN300-88377
• J-520954
• AB07410
• AC-907/34126052
• SY012325
• 4-hydroxy-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid ethyl ester
• 1,6-Dihydro-4-hydroxy-6-oxo-3-pyridinecarboxylic acid ethyl ester
• Ethyl 4 pound not6-dihydroxynicotinate

• MDL： MFCD00834976
• Inchi： 1S/C8H9NO4/c1-2-13-8(12)5-4-9-7(11)3-6(5)10/h3-4H,2H2,1H3,(H2,9,10,11)
• InChI Key： QDHHLXABEXNRJX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C=C1O)=O)=O

Computed Properties

• Exact Mass: 183.05300
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 0.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.380
• Melting Point: 214-217°
• Boiling Point: 497.6℃ at 760 mmHg
• Flash Point: 254.757℃
• PSA: 79.65000
• LogP: 0.66950

ethyl 4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids